Cas no 89752-98-7 (Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-)

Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]- structure
89752-98-7 structure
Product Name:Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-
CAS No:89752-98-7
MF:C15H11BrN2O
MW:315.164642572403
CID:590229
PubChem ID:13404046
Update Time:2025-04-19

Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-
    • 4-[2-(4-bromophenyl)-1,3-oxazol-5-yl]aniline
    • DTXSID10539694
    • 89752-98-7
    • 4-(2-(4-Bromophenyl)oxazol-5-yl)aniline
    • Inchi: 1S/C15H11BrN2O/c16-12-5-1-11(2-6-12)15-18-9-14(19-15)10-3-7-13(17)8-4-10/h1-9H,17H2
    • InChI Key: IYHAWZCHVKFEDL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC=C(C2C=CC(=CC=2)N)O1

Computed Properties

  • Exact Mass: 314.00548g/mol
  • Monoisotopic Mass: 314.00548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 52Ų
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